16alpha-Hydroxyhydrocortisone 16,17-acetonide
16alpha-Hydroxyhydrocortisone 16,17-acetonide
Brand Name:
Vulcanchem
CAS No.:
638-93-7
VCID:
VC0053091
InChI:
InChI=1S/C24H34O6/c1-21(2)29-19-10-16-15-6-5-13-9-14(26)7-8-22(13,3)20(15)17(27)11-23(16,4)24(19,30-21)18(28)12-25/h9,15-17,19-20,25,27H,5-8,10-12H2,1-4H3/t15-,16-,17-,19+,20+,22-,23-,24+/m0/s1
SMILES:
CC1(OC2CC3C4CCC5=CC(=O)CCC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)C
Molecular Formula:
C24H34O6
Molecular Weight:
418.5 g/mol
16alpha-Hydroxyhydrocortisone 16,17-acetonide
CAS No.: 638-93-7
Reference Standards
VCID: VC0053091
Molecular Formula: C24H34O6
Molecular Weight: 418.5 g/mol
| CAS No. | 638-93-7 |
|---|---|
| Product Name | 16alpha-Hydroxyhydrocortisone 16,17-acetonide |
| Molecular Formula | C24H34O6 |
| Molecular Weight | 418.5 g/mol |
| IUPAC Name | (1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one |
| Standard InChI | InChI=1S/C24H34O6/c1-21(2)29-19-10-16-15-6-5-13-9-14(26)7-8-22(13,3)20(15)17(27)11-23(16,4)24(19,30-21)18(28)12-25/h9,15-17,19-20,25,27H,5-8,10-12H2,1-4H3/t15-,16-,17-,19+,20+,22-,23-,24+/m0/s1 |
| Standard InChIKey | WOSCSXKIKGHZNL-LECWWXJVSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3C[C@@H]5[C@]4(OC(O5)(C)C)C(=O)CO)C)O |
| SMILES | CC1(OC2CC3C4CCC5=CC(=O)CCC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)C |
| Canonical SMILES | CC1(OC2CC3C4CCC5=CC(=O)CCC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C)C |
| Synonyms | (11β,16α)-11,21-Dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregn-4-ene-3,20-dione; 11β,21-Dihydroxy-16α,17-isopropylidenedioxy-4-pregnene-3,20-dione; 16α-Hydroxyhydrocortisone 16,17-acetonide |
| PubChem Compound | 22792150 |
| Last Modified | Nov 11 2021 |
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